Cas no 2680768-64-1 (2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid)

• Product Name: 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid
• CAS No: 2680768-64-1
• MF: C₁₁H₁₀F₃NO₃S
• MW: 293.262212276459
• CID: 5634120
• PubChem ID: 165924557
• Update Time: 2025-08-05

2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(2,2,2-trifluoroacetamido)phenyl]sulfanyl}propanoic acid
• 2680768-64-1
• EN300-28288856
• 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid

• Inchi： 1S/C11H10F3NO3S/c1-6(9(16)17)19-8-4-2-7(3-5-8)15-10(18)11(12,13)14/h2-6H,1H3,(H,15,18)(H,16,17)
• InChI Key： IWSVOSMNRQJPCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(F)(F)F)=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 293.03334884g/mol
• Monoisotopic Mass: 293.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.7Ų

Additional information on 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid

Introduction to 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid (CAS No. 2680768-64-1)

2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680768-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a sulfanyl group and a trifluoroacetamide moiety, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The trifluoroacetamide component in the molecular structure of 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid plays a crucial role in modulating the reactivity and stability of the compound. Trifluoromethyl groups are well-known for their ability to enhance metabolic stability and binding affinity, making them highly desirable in drug design. The presence of this moiety in 2680768-64-1 suggests that it may exhibit improved pharmacokinetic profiles compared to analogous compounds lacking such functional groups.

The phenylsulfanyl group is another key structural element that contributes to the compound's chemical behavior. Sulfanyl groups are often involved in hydrogen bonding interactions and can influence the solubility and bioavailability of pharmaceutical compounds. In 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid, the sulfanyl group is linked to a propionic acid backbone, which provides a versatile scaffold for further chemical modifications. This structural arrangement allows for the exploration of diverse pharmacological targets and the optimization of drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2680768-64-1 with greater accuracy. These computational tools have been instrumental in identifying potential binding interactions between this molecule and biological targets such as enzymes and receptors. For instance, studies have suggested that the trifluoroacetamide moiety may interact with proteases and other enzymes involved in inflammatory pathways, making this compound a promising candidate for therapeutic applications.

In addition to its potential as a drug intermediate, 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid has shown promise in materials science applications. The unique combination of functional groups in its structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers have explored its utility in creating polymers and coatings that exhibit enhanced thermal stability and chemical resistance.

The synthesis of 2680768-64-1 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include the introduction of the trifluoroacetamide group followed by functionalization at the phenyl ring. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined these processes and made it possible to produce this compound on a larger scale.

One area where 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid has seen significant research interest is in its role as an intermediate for peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The sulfanyl group and trifluoroacetamide moiety provide a framework that can be modified to create peptidomimetic analogs with improved pharmacological properties.

Recent studies have also explored the potential applications of 2680768-64-1 in regenerative medicine. The ability of sulfanyl-containing compounds to promote cell adhesion and tissue regeneration has been demonstrated in various preclinical models. Researchers are investigating how modifications to the structure of this compound can enhance its therapeutic efficacy in tissue engineering applications.

The environmental impact of synthesizing and using compounds like 2680768-64-1 is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible while still delivering innovative therapeutic solutions.

In conclusion, 2-{4-(2,2,2-trifluoroacetamido)phenylsulfanyl}propanoic acid (CAS No. 2680768-64-1) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for drug development, materials science applications, and regenerative medicine research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex scientific challenges.